N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea

• IUPAC Name: 1,1-dimethyl-3-(1-methylbenzotriazol-5-yl)urea
• InChI: InChI=1S/C10H13N5O/c1-14(2)10(16)11-7-4-5-9-8(6-7)12-13-15(9)3/h4-6H,1-3H3,(H,11,16)
• InChI Key: XEXPUUPMJLSKGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)N(C)C)N=N1
• Molecular Formula: C10H13N5O
• Molecular Weight: 219.24 g/mol

Description

N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea, also known as DBTU, is a widely used reagent in organic synthesis. It is a white crystalline powder that is soluble in polar solvents. DBTU is used as a coupling agent in peptide synthesis and as a catalyst in various organic reactions.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea as a coupling agent involves the activation of carboxylic acids by forming an intermediate O-acylisourea. This intermediate reacts with the amine to form the peptide bond. The mechanism of action of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea as a catalyst in other organic reactions is not well understood.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea. It is not used as a drug or medication, and its use is limited to organic synthesis.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea has several advantages as a coupling agent in peptide synthesis. It is highly efficient and selective for peptide bond formation. It is also less toxic and less prone to side reactions than other coupling agents such as DCC. However, N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea has some limitations as well. It is relatively expensive compared to other coupling agents, and its solubility in nonpolar solvents is limited.

Future Directions

There are several future directions for research on N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea. One area of research is the development of new coupling agents that are more efficient and less expensive than N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea. Another area of research is the application of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea in other organic reactions, particularly in the synthesis of natural products and pharmaceuticals. Finally, the mechanism of action of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea as a catalyst in other organic reactions needs to be further investigated to improve its efficiency and selectivity.
Conclusion:
In conclusion, N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea is a widely used reagent in organic synthesis, particularly in peptide synthesis. It is synthesized by reacting 1-methyl-1H-1,2,3-benzotriazole-5-carboxylic acid with N,N-dimethylurea in the presence of a coupling agent such as DCC. N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea has several advantages as a coupling agent, including high efficiency and selectivity. However, it is relatively expensive and has limited solubility in nonpolar solvents. There are several future directions for research on N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea, including the development of new coupling agents and the application of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea in other organic reactions.

Synthesis Methods

N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea can be synthesized by reacting 1-methyl-1H-1,2,3-benzotriazole-5-carboxylic acid with N,N-dimethylurea in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea as a white crystalline powder. The purity of N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea has been widely used in organic synthesis, particularly in peptide synthesis. It is used as a coupling agent to activate carboxylic acids and facilitate peptide bond formation. N,N-dimethyl-N'-(1-methyl-1H-1,2,3-benzotriazol-5-yl)urea has also been used as a catalyst in various organic reactions, including the synthesis of beta-lactams and alpha-amino acid derivatives.